6-Benzyl-4-methyl-2-[(4-methylphenyl)methyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• CAS RN: 872838-52-3
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.47
• IUPAC Name: 6-benzyl-4-methyl-2-[(4-methylphenyl)methyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H23N5O2/c1-16-8-10-18(11-9-16)15-28-21(29)19-20(25(2)23(28)30)24-22-26(12-13-27(19)22)14-17-6-4-3-5-7-17/h3-11H,12-15H2,1-2H3
• InChI Key: ZTLNWOBBDJJKRC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C4N3CCN4CC5=CC=CC=C5)N(C2=O)C
• solubility: not available

Description

The compound appears to contain an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known to be the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The presence of benzyl and methyl groups could potentially influence these properties.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many imidazole derivatives show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Future Directions

The future research directions would likely involve studying the compound’s synthesis, properties, and potential applications. Given the wide range of activities shown by imidazole derivatives, this compound could potentially have interesting biological properties worth exploring.